2-(Benzyloxy)-2-methylpropanoic acid
Overview
Description
Synthesis Analysis
The synthesis of benzyloxy compounds often involves the use of organoboron compounds, which are highly valuable building blocks in organic synthesis . Protodeboronation of alkyl boronic esters has been reported, which could potentially be applied to the synthesis of 2-(Benzyloxy)-2-methylpropanoic acid .Chemical Reactions Analysis
The chemical reactions involving benzyloxy compounds often involve Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The reaction involves oxidative addition with formally electrophilic organic groups and transmetalation with formally nucleophilic organic groups .Scientific Research Applications
Synthesis of Benzyl Ethers and Esters
2-(Benzyloxy)-2-methylpropanoic acid is emerging as a mild, convenient, and uniquely effective reagent for the synthesis of benzyl ethers and esters . This compound provides a revised benzyl transfer protocol in which N-methylation of 2-benzyloxypyridine delivers the active reagent in situ .
[1,2]-Wittig Rearrangement
The compound has been used in further studies on the base-induced [1,2]-Wittig rearrangement of 2-(2-benzyloxy)aryloxazolines . However, the study revealed significant limitations to the Wittig rearrangement of such systems .
Pharmaceutical Intermediate
®- (+)-2-Benzyloxypropionic acid, a stereoisomer of 2-(Benzyloxy)-2-methylpropanoic acid, is used as a pharmaceutical intermediate . This suggests that 2-(Benzyloxy)-2-methylpropanoic acid could also have potential applications in the pharmaceutical industry.
Mechanism of Action
Target of Action
It’s known that similar compounds are often involved in transition metal catalyzed carbon–carbon bond forming reactions, such as the suzuki–miyaura (sm) coupling .
Mode of Action
Oxidative addition occurs with formally electrophilic organic groups, whereby the metal becomes oxidized through its donation of electrons to form a new metal-carbon bond .
Biochemical Pathways
Compounds with similar structures are known to be involved in the shikimate pathway for the biosynthesis of phenolic compounds . This pathway is important for understanding the biosynthesis of individual phenolic compounds.
Pharmacokinetics
It’s known that similar compounds are only marginally stable in water, which could impact their bioavailability .
Result of Action
Similar compounds are known to undergo oxidative addition, forming new bonds with a metal catalyst . This could potentially lead to changes at the molecular level, impacting cellular processes.
Action Environment
The action, efficacy, and stability of 2-(Benzyloxy)-2-methylpropanoic acid can be influenced by various environmental factors. For instance, the stability of similar compounds in water is marginal, suggesting that the presence of water could impact the compound’s action . Additionally, the reaction conditions, such as temperature and pH, could also influence the compound’s efficacy and stability .
properties
IUPAC Name |
2-methyl-2-phenylmethoxypropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3/c1-11(2,10(12)13)14-8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYFBQEOUPVFUFS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)O)OCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80462965 |
Source
|
| Record name | 2-(benzyloxy)-2-methylpropanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80462965 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzyloxy)-2-methylpropanoic acid | |
CAS RN |
87122-87-0 |
Source
|
| Record name | 2-(benzyloxy)-2-methylpropanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80462965 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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